Cas no 656226-31-2 (2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester
• CAS No: 656226-31-2
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• CID: 1689932
• Update Time: 2024-09-03

2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester
• 2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-, methyl ester

• Inchi： 1S/C19H17NO3S/c1-22-19(21)18-11-10-17(24-18)16-9-5-8-15(20-16)13-23-12-14-6-3-2-4-7-14/h2-11H,12-13H2,1H3
• InChI Key： XWHYSEMYMRNCFD-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=NC(COCC3=CC=CC=C3)=CC=C2)=CC=1

Computed Properties

• Exact Mass: 339.09301

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 474.6±45.0 °C(Predicted)
• PSA: 48.42
• pka: 2.07±0.31(Predicted)